50-31-7

2,3,6-Trichlorobenzoic acid

In Stock

• CAS RN:
• 50-31-7

• Formula:
• C7H3Cl3O2

• InChI:
• InChI=1S/C7H3Cl3O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)

• InChIKey:
• XZIDTOHMJBOSOX-UHFFFAOYSA-N

• 2,3,6-TBA is a chlorobenzoic acid that is benzoic acid in which the hydrogens at positions 2, 3, and 6 have been replaced by chlorines. A synthetic auxin, it is used as a post-emergence herbicide to control weeds in various cereal crops. Not approved for use within the European Union. It has a role as a synthetic auxin, a herbicide and an agrochemical. It is a trichlorobenzene and a chlorobenzoic acid.

[(5-chloro-1H-benzimidazol-2-yl)sulfanyl]acetic acid

In Stock

• CAS RN:
• 5450-31-7

• Formula:
• C9H7ClN2O2S

• InChI:
• InChI=1S/C9H7ClN2O2S/c10-5-1-2-6-7(3-5)12-9(11-6)15-4-8(13)14/h1-3H,4H2,(H,11,12)(H,13,14)

• InChIKey:
• GBMGBPADBDLEKL-UHFFFAOYSA-N

• [(5-chloro-1H-benzimidazol-2-yl)sulfanyl]acetic acid is a useful research compound. Its molecular formula is C9H7ClN2O2S and its molecular weight is 242.68 g/mol. The purity is usually 95%.

5-Methyl-5,6,7,8-tetrahydroquinoline

In Stock

• CAS RN:
• 71350-31-7

• Formula:
• C10H13N

• InChI:
• InChI=1S/C10H13N/c1-8-4-2-6-10-9(8)5-3-7-11-10/h3,5,7-8H,2,4,6H2,1H3

• InChIKey:
• IVYOJVOUKFQVHZ-UHFFFAOYSA-N

• 5-Methyl-5,6,7,8-tetrahydroquinoline is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.

1-(3-Mercapto-1-oxopropyl)-L-proline

• CAS RN:
• 63250-31-7

• Formula:
• C8H13NO3S

• InChI:
• InChI=1S/C8H13NO3S/c10-7(3-5-13)9-4-1-2-6(9)8(11)12/h6,13H,1-5H2,(H,11,12)/t6-/m0/s1

• InChIKey:
• HYIXVZHJZDSDBA-LURJTMIESA-N

• 1-(3-Mercapto-1-oxopropyl)-L-proline is a useful research compound. Its molecular formula is C8H13NO3S and its molecular weight is 203.26 g/mol. The purity is usually 95%.

2'-Carboethoxy-3-(3-chloro-5-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898750-31-7

• Formula:
• C18H16ClFO3

• InChI:
• InChI=1S/C18H16ClFO3/c1-2-23-18(22)16-6-4-3-5-15(16)17(21)8-7-12-9-13(19)11-14(20)10-12/h3-6,9-11H,2,7-8H2,1H3

• InChIKey:
• LYGLYSVDDJOXEE-UHFFFAOYSA-N

• 2'-Carboethoxy-3-(3-chloro-5-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C18H16ClFO3 and its molecular weight is 334.8 g/mol. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-(2,4-dimethoxybenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-31-7

• Formula:
• C24H20ClN3O6S

• InChI:
• InChI=1S/C24H20ClN3O6S/c1-4-34-24(31)20-17-12-35-22(26-21(29)16-10-9-15(32-2)11-18(16)33-3)19(17)23(30)28(27-20)14-7-5-13(25)6-8-14/h5-12H,4H2,1-3H3,(H,26,29)

• InChIKey:
• ZSEUMCHFGCRJMS-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-(2,4-dimethoxybenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20ClN3O6S and its molecular weight is 513.95. The purity is usually 95%.

N1-(2,6-dimethylphenyl)-N2-(2-methoxybenzyl)oxalamide

In Stock

• CAS RN:
• 864450-31-7

• Formula:
• C18H20N2O3

• InChI:
• InChI=1S/C18H20N2O3/c1-12-7-6-8-13(2)16(12)20-18(22)17(21)19-11-14-9-4-5-10-15(14)23-3/h4-10H,11H2,1-3H3,(H,19,21)(H,20,22)

• InChIKey:
• SYDSUPIOFVWRLG-UHFFFAOYSA-N

• N1-(2,6-dimethylphenyl)-N2-(2-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C18H20N2O3 and its molecular weight is 312.369. The purity is usually 95%.

1-(3-Fluorophenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

In Stock

• CAS RN:
• 893350-31-7

• Formula:
• C25H25FN2O4

• InChI:
• InChI=1S/C25H25FN2O4/c1-16-6-7-20-19(14-16)23(29)21-22(17-4-2-5-18(26)15-17)28(25(30)24(21)32-20)9-3-8-27-10-12-31-13-11-27/h2,4-7,14-15,22H,3,8-13H2,1H3

• InChIKey:
• PEOPDIWJUYGXEQ-UHFFFAOYSA-N

• 1-(3-Fluorophenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C25H25FN2O4 and its molecular weight is 436.483. The purity is usually 95%.

6-methyl-9-[3-(4-morpholinyl)propyl]-2,3,9,10-tetrahydro-8H-cyclopenta[3,4]chromeno[6,7-e][1,3]oxazin-4(1H)-one

• CAS RN:
• 903850-31-7

• Formula:
• C22H28N2O4

• InChI:
• InChI=1S/C22H28N2O4/c1-15-20-16(12-19-17-4-2-5-18(17)22(25)28-21(15)19)13-24(14-27-20)7-3-6-23-8-10-26-11-9-23/h12H,2-11,13-14H2,1H3

• InChIKey:
• AFNWZDMXTGDVDA-UHFFFAOYSA-N

• 6-methyl-9-[3-(4-morpholinyl)propyl]-2,3,9,10-tetrahydro-8H-cyclopenta[3,4]chromeno[6,7-e][1,3]oxazin-4(1H)-one is a useful research compound. Its molecular formula is C22H28N2O4 and its molecular weight is 384.5g/mol. The purity is usually 95%.

2-methoxy-N-{3-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide

In Stock

• CAS RN:
• 932350-31-7

• Formula:
• C20H18N6O2S

• InChI:
• InChI=1S/C20H18N6O2S/c1-12-7-6-8-14(11-12)26-13(2)17(23-25-26)18-21-20(29-24-18)22-19(27)15-9-4-5-10-16(15)28-3/h4-11H,1-3H3,(H,21,22,24,27)

• InChIKey:
• XMHQTLWBNRRYHN-UHFFFAOYSA-N

• 2-methoxy-N-{3-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.

5-bromo-3-(4-piperidinyl)-1H-indazole-7-carboxamide

• CAS RN:
• 872350-31-7

• Formula:
• C13H15BrN4O

• InChI:
• InChI=1S/C13H15BrN4O/c14-8-5-9-11(7-1-3-16-4-2-7)17-18-12(9)10(6-8)13(15)19/h5-7,16H,1-4H2,(H2,15,19)(H,17,18)

• InChIKey:
• YDZAWELHOJEQAK-UHFFFAOYSA-N

• 5-bromo-3-(4-piperidinyl)-1H-indazole-7-carboxamide is a useful research compound. Its molecular formula is C13H15BrN4O and its molecular weight is 323.19 g/mol. The purity is usually 95%.

Benzenesulfonic acid, 2,2-(1-methyl-1,2-ethanediyl)bisimino(6-fluoro-1,3,5-triazine-4,2-diyl)imino2-

• CAS RN:
• 149850-31-7

• Formula:
• C12H8F3NO2S

• Benzenesulfonic acid, 2,2-(1-methyl-1,2-ethanediyl)bisimino(6-fluoro-1,3,5-triazine-4,2-diyl)imino2- is a useful research compound. Its molecular formula is C12H8F3NO2S. The purity is usually 95%.

2-[(3-Fluorophenyl)(methylsulfonyl)amino]butanoic acid

In Stock

• CAS RN:
• 1218050-31-7

• Formula:
• C11H14FNO4S

• InChI:
• InChI=1S/C11H14FNO4S/c1-3-10(11(14)15)13(18(2,16)17)9-6-4-5-8(12)7-9/h4-7,10H,3H2,1-2H3,(H,14,15)

• InChIKey:
• LDEBGWUIAXCNDZ-UHFFFAOYSA-N

• 2-[(3-Fluorophenyl)(methylsulfonyl)amino]butanoic acid is a useful research compound. Its molecular formula is C11H14FNO4S and its molecular weight is 275.3 g/mol. The purity is usually 95%.

((4-Chloro-2-nitrophenyl)sulfonyl)(4-pyridylmethyl)amine

In Stock

• CAS RN:
• 1022750-31-7

• Formula:
• C12H10ClN3O4S

• InChI:
• InChI=1S/C12H10ClN3O4S/c13-10-1-2-12(11(7-10)16(17)18)21(19,20)15-8-9-3-5-14-6-4-9/h1-7,15H,8H2

• InChIKey:
• VWTNHMNYUKMSLD-UHFFFAOYSA-N

• ((4-Chloro-2-nitrophenyl)sulfonyl)(4-pyridylmethyl)amine is a useful research compound. Its molecular formula is C12H10ClN3O4S and its molecular weight is 327.74. The purity is usually 95%.

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4-dimethylpentanoic acid

In Stock

• CAS RN:
• 1637650-31-7

• Formula:
• C22H25NO4

• InChI:
• InChI=1S/C22H25NO4/c1-22(2,3)12-19(20(24)25)23-21(26)27-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)

• InChIKey:
• RPLVCXKSSXJFDS-UHFFFAOYSA-N

• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4-dimethylpentanoic acid is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.4 g/mol. The purity is usually 95%.

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-methylquinoxaline

In Stock

• CAS RN:
• 2549050-31-7

• Formula:
• C16H17N5

• InChI:
• InChI=1S/C16H17N5/c1-12-16(19-15-5-3-2-4-14(15)18-12)21-9-13(10-21)8-20-7-6-17-11-20/h2-7,11,13H,8-10H2,1H3

• InChIKey:
• CIUQDIIDPCLQBI-UHFFFAOYSA-N

• 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-methylquinoxaline is a useful research compound. Its molecular formula is C16H17N5 and its molecular weight is 279.34 g/mol. The purity is usually 95%.

3-chloro-N-(2-(2-methylthiazol-4-yl)phenyl)benzamide

In Stock

• CAS RN:
• 1705350-31-7

• Formula:
• C17H13ClN2OS

• InChI:
• InChI=1S/C17H13ClN2OS/c1-11-19-16(10-22-11)14-7-2-3-8-15(14)20-17(21)12-5-4-6-13(18)9-12/h2-10H,1H3,(H,20,21)

• InChIKey:
• GTTWMUBGGLWJKV-UHFFFAOYSA-N

• 3-chloro-N-(2-(2-methylthiazol-4-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C17H13ClN2OS and its molecular weight is 328.81. The purity is usually 95%.

3-(1-chloroisoquinolin-3-yl)-2-cyano-3-oxo-N-(pyridin-2-yl)propanamide

Usually In Stock

• CAS RN:
• 1797050-31-7

• Formula:
• C18H11ClN4O2

• InChI:
• InChI=1S/C18H11ClN4O2/c19-17-12-6-2-1-5-11(12)9-14(22-17)16(24)13(10-20)18(25)23-15-7-3-4-8-21-15/h1-9,13H,(H,21,23,25)

• InChIKey:
• CORJXBCURKHLEZ-UHFFFAOYSA-N

• 3-(1-chloroisoquinolin-3-yl)-2-cyano-3-oxo-N-(pyridin-2-yl)propanamide is a useful research compound. Its molecular formula is C18H11ClN4O2 and its molecular weight is 350.76. The purity is usually 95%.

N-[[(1S,2S,4R)-4-(Hydrazinecarbonyl)-2-hydroxycyclopentyl]methyl]acetamide

In Stock

• CAS RN:
• 2138150-31-7

• Formula:
• C9H17N3O3

• InChI:
• InChI=1S/C9H17N3O3/c1-5(13)11-4-7-2-6(3-8(7)14)9(15)12-10/h6-8,14H,2-4,10H2,1H3,(H,11,13)(H,12,15)/t6-,7+,8+/m1/s1

• InChIKey:
• WMWTXDUAFVNLQX-CSMHCCOUSA-N

• N-[[(1S,2S,4R)-4-(Hydrazinecarbonyl)-2-hydroxycyclopentyl]methyl]acetamide is a useful research compound. Its molecular formula is C9H17N3O3 and its molecular weight is 215.253. The purity is usually 95%.

4-[[1-(3-Fluoro-4-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-2-methylpyridine

Usually In Stock

• CAS RN:
• 2379950-31-7

• Formula:
• C19H23FN2O4S

• InChI:
• InChI=1S/C19H23FN2O4S/c1-14-10-16(7-8-21-14)26-13-15-4-3-9-22(12-15)27(23,24)17-5-6-19(25-2)18(20)11-17/h5-8,10-11,15H,3-4,9,12-13H2,1-2H3

• InChIKey:
• UFDCCKSYGCLKPQ-UHFFFAOYSA-N

• 4-[[1-(3-Fluoro-4-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-2-methylpyridine is a useful research compound. Its molecular formula is C19H23FN2O4S and its molecular weight is 394.46. The purity is usually 95%.

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4-dimethylpentanoic acid

• CAS RN:
• 139551-74-9; 1637650-31-7; 359766-58-8

• Formula:
• C22H25NO4

• InChI:
• InChI=1S/C22H25NO4/c1-22(2,3)12-19(20(24)25)23-21(26)27-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)

• InChIKey:
• RPLVCXKSSXJFDS-UHFFFAOYSA-N

• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4-dimethylpentanoic acid is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.445. The purity is usually 95%.